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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides critical safety and logistical information for the

use of Calcium Chlorate, a strong oxidizer. Adherence to these guidelines is essential to

mitigate risks and ensure a safe laboratory environment.

Calcium chlorate and its dihydrate form are powerful oxidizing agents that can form explosive

mixtures with combustible materials.[1][2] These mixtures can be ignited by friction or heat, and

contact with strong acids can lead to fires or explosions.[1][3] Therefore, stringent safety

protocols are necessary during its handling, storage, and disposal.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) plan is the first line of defense against

accidental exposure. The following table summarizes the recommended PPE for handling

Calcium Chlorate.
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PPE Category Specifications Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield is

recommended when splash

hazards exist.

Protects against splashes and

airborne particles of Calcium

Chlorate, which can cause

severe eye irritation.

Skin Protection

Fire/flame resistant and

impervious clothing.[1]

Chemical-resistant gloves

(inspect before use).[1] A full

impervious suit and safety

shower in the immediate work

area are recommended for

significant exposure

possibilities.[4]

Prevents skin contact. Dry

Calcium Chlorate can cause

moderate skin irritation, while

wet contact can lead to burns.

[5] Contaminated clothing

should be removed promptly

and laundered by trained

personnel.[4]

Respiratory Protection

A NIOSH-approved full-face

air-purifying respirator with

combination chlorine/P100

cartridges should be used if

exposure limits are exceeded

or if irritation is experienced.[1]

[5]

Protects against inhalation of

dust or aerosols, which can

irritate the respiratory tract.[2]

Experimental Workflow for Handling Calcium
Chlorate
The following diagram outlines the standard operating procedure for safely handling Calcium

Chlorate in a laboratory setting.
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Workflow for Safe Handling of Calcium Chlorate
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Don Appropriate PPE
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Ensure safety
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Proceed with caution
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If needed

Decontaminate Work Surfaces

After experiment

After experiment

Dispose of Waste as Hazardous
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Doff and Dispose/Clean PPE

Final step
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Safe handling workflow for Calcium Chlorate.
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Operational and Disposal Plans
Handling and Storage:

Always handle Calcium Chlorate in a well-ventilated area, preferably within a chemical fume

hood.[4]

Store in tightly closed containers in a cool, dry, and well-ventilated area away from heat and

sources of ignition.[1][4]

Crucially, store Calcium Chlorate separately from combustible materials, organic matter,

ammonium compounds, finely divided metals, cyanides, strong acids, and other oxidizing

agents to prevent violent reactions.[1][4]

Use explosion-proof electrical equipment and fittings in areas where Calcium Chlorate is

handled or stored.[1][4]

Avoid storing on wooden floors.[1]

Emergency Procedures:

Spills:

Evacuate all non-essential personnel from the spill area.[4]

Remove all sources of ignition.[1][4]

For dry spills, cover with an inert material such as dry lime, sand, or soda ash and place in

a sealed container for disposal.[4] For liquid spills, absorb with a non-combustible material

like vermiculite or sand.[3][6]

Ventilate the area and wash the spill site after cleanup is complete.[4]

It may be necessary to dispose of the spilled material as hazardous waste; contact your

institution's environmental health and safety department for specific guidance.[1][4]

Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.[7]

Remove contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][8] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[7]

Seek medical attention if symptoms persist.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Disposal:

Dispose of Calcium Chlorate and any contaminated materials as hazardous waste.[1][4] Do

not dispose of it in the regular trash or down the drain.

Follow all federal, state, and local regulations for hazardous waste disposal. Consult with

your institution's environmental health and safety office for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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